Cas no 349106-91-8 (N'-(Dichloroacetyl)-4-nitrobenzohydrazide)

• Product Name: N'-(Dichloroacetyl)-4-nitrobenzohydrazide
• CAS No: 349106-91-8
• MF: C₉H₇Cl₂N₃O₄
• MW: 292.075579881668
• CID: 4713202
• Update Time: 2025-05-24

N'-(Dichloroacetyl)-4-nitrobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(dichloroacetyl)-4-nitrobenzohydrazide
• N'-(2,2-dichloroacetyl)-4-nitrobenzohydrazide
• 4NO2PhCO diClAc
• STK505514
• n-(dichloroacetyl)-4-nitrobenzohydrazide
• R4359
• 1-Dichloroacetyl-2-(4-nitrobenzoyl)hydrazine
• N'-(2,2-dichloroacetyl)-4-nitro-benzohydrazide
• 2,2-dichloro-N'-(4-nitrobenzoyl)acetohydrazide
• N'-(Dichloroacetyl)-4-nitrobenzohydrazide

• Inchi： 1S/C9H7Cl2N3O4/c10-7(11)9(16)13-12-8(15)5-1-3-6(4-2-5)14(17)18/h1-4,7H,(H,12,15)(H,13,16)
• InChI Key： XIERRIXACLURBV-UHFFFAOYSA-N
• SMILES： ClC(C(NNC(C1C=CC(=CC=1)[N+](=O)[O-])=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 337
• Topological Polar Surface Area: 104

Additional information on N'-(Dichloroacetyl)-4-nitrobenzohydrazide

N'-(Dichloroacetyl)-4-nitrobenzohydrazide: A Comprehensive Overview

N'-(Dichloroacetyl)-4-nitrobenzohydrazide, also known by its CAS number 349106-91-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of benzohydrazide, which has been extensively studied for its potential applications in drug design and material science. The structure of N'-(Dichloroacetyl)-4-nitrobenzohydrazide consists of a benzene ring substituted with a nitro group and a hydrazide moiety, which is further acylated with a dichloroacetyl group. This unique combination of functional groups makes it a versatile molecule with diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of benzohydrazide derivatives, such as N'-(Dichloroacetyl)-4-nitrobenzohydrazide, in the development of novel therapeutic agents. The nitro group on the benzene ring is known to confer strong electron-withdrawing properties, which can enhance the bioavailability and pharmacokinetic profiles of the compound. Additionally, the hydrazide moiety is a key structural element in many bioactive molecules, including anticancer agents and enzyme inhibitors. The presence of the dichloroacetyl group further modulates the physicochemical properties of the molecule, making it an attractive candidate for drug discovery.

One of the most promising applications of N'-(Dichloroacetyl)-4-nitrobenzohydrazide lies in its potential as an anticancer agent. Recent research has demonstrated that this compound exhibits significant cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and apoptosis regulation. Furthermore, the compound has shown selectivity towards cancer cells over normal cells, which is a critical attribute for any potential anticancer drug.

In addition to its therapeutic applications, N'-(Dichloroacetyl)-4-nitrobenzohydrazide has also been explored for its role in material science. The compound's ability to form stable coordination complexes with metal ions has led to its use in the synthesis of novel metal-organic frameworks (MOFs). These MOFs have potential applications in gas storage, catalysis, and sensing technologies. The unique combination of functional groups in this compound allows for versatile interactions with metal ions, making it a valuable building block in MOF design.

The synthesis of N'-(Dichloroacetyl)-4-nitrobenzohydrazide involves a multi-step process that typically begins with the preparation of 4-nitrobenzohydrazide. This intermediate is then subjected to acylation using dichloroacetic acid or its derivatives under appropriate conditions. The reaction conditions, such as temperature, solvent, and catalysts, play a crucial role in determining the yield and purity of the final product. Recent advancements in green chemistry have also enabled the development of more environmentally friendly synthesis methods for this compound.

From an analytical standpoint, N'-(Dichloroacetyl)-4-nitrobenzohydrazide has been characterized using various spectroscopic techniques, including UV-Vis spectroscopy, infrared spectroscopy (IR), and nuclear magnetic resonance (NMR). These techniques have provided valuable insights into the molecular structure and electronic properties of the compound. Additionally, mass spectrometry (MS) has been employed to confirm the molecular formula and molecular weight of the compound.

The toxicological profile of N'-(Dichloroacetyl)-4-nitrobenzohydrazide is another area that has garnered significant attention. Acute toxicity studies have revealed that this compound exhibits moderate toxicity at high doses; however, its toxicity profile is considered acceptable for further preclinical testing. Long-term toxicity studies are currently underway to assess its safety profile for potential therapeutic applications.

In conclusion, N'-(Dichloroacetyl)-4-nitrobenzohydrazide is a multifunctional compound with promising applications in both therapeutic and material science domains. Its unique chemical structure and diverse functional groups make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing modern science and technology.